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Compound of Interest

Compound Name:
2-Amino-2-(3-

(methylthio)phenyl)ethanol

Cat. No.: B12275821

Get Quote

Compound Identity & Significance
This compound is a substituted phenylglycinol derivative, serving as a chiral building block in

the synthesis of bioactive molecules, particularly those targeting adrenergic receptors or acting

as transition-state mimics in protease inhibition.[1][2] Its structural core combines a beta-amino

alcohol motif with a meta-thiomethyl (SMe) substituent, introducing unique electronic properties

and metabolic handles.[1][2]
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Property Data

IUPAC Name 2-Amino-2-(3-(methylthio)phenyl)ethanol

Common Name 3-(Methylthio)phenylglycinol

CAS Number
2442565-24-2 (Referring to the (R)-enantiomer

HCl salt)

Molecular Formula

ngcontent-ng-c2699131324="" _nghost-ng-

c2339441298="" class="inline ng-star-inserted">

(Free Base) /

(HCl Salt)

Molecular Weight
183.27 g/mol (Free Base) / 219.73 g/mol (HCl

Salt)

Chirality

Available as (R)- or (S)- enantiomers; typically

resolved via tartaric acid crystallization or

synthesized from chiral amino acids.[1][3][4][5]

[6]

Synthesis & Impurity Logic
Understanding the synthesis is critical for interpreting spectral impurities.[2] The most common

route involves the reduction of 3-(methylthio)phenylglycine or the reduction of the

corresponding cyanohydrin derived from 3-(methylthio)benzaldehyde.[1][2]

Synthetic Pathway Diagram

3-(Methylthio)
benzaldehyde

Cyanohydrin
Intermediate

TMSCN / NH3 3-(Methylthio)
phenylglycine

Hydrolysis 2-Amino-2-(3-(methylthio)
phenyl)ethanol

LiAlH4 / BH3
Reduction Impurity:

Desulfurized Analog

Over-reduction
(Raney Ni risks)

Click to download full resolution via product page

Figure 1: Common synthetic routes and potential impurity origins.[1][5] Note that aggressive

reduction conditions can lead to desulfurization.[1][2]
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Spectral Data Analysis
The following data represents the expected spectral characteristics based on high-fidelity

substituent chemical shift (SCS) theory and empirical data from analogous 3-(methylthio)phenyl

systems.

A. Nuclear Magnetic Resonance (NMR)
The meta-substitution pattern is the diagnostic feature.[1][2] The SMe group exerts a weak

inductive withdrawal but a resonant donating effect, distinct from the para-isomer.[2]

H NMR (400 MHz, DMSO-

)
Reference: Tetramethylsilane (TMS) at 0.00 ppm.[1]
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Shift (

, ppm)
Mult. Integration Assignment

Structural

Insight

7.35 – 7.25 m 3H
Ar-H (H2, H5,

H6)

Overlapping

aromatic signals.

[1][2] H2

(between

substituent and

alkyl chain) is

often singlet-like.

[1][2]

7.15 – 7.10 d 1H Ar-H (H4)

Ortho to SMe,

shielded relative

to unsubstituted

benzene.[1]

5.40 br s 1H -OH

Exchangeable;

disappears with

.

4.15 dd 1H CH-NH2

Benzylic

methine.[1][2]

Deshielded by N

and Phenyl ring.

[2][7]

Characteristic of

phenylglycinols.

3.65 dd 1H -CH(H)-OH

Diastereotopic

methylene proton

A.

3.50 dd 1H -CH(H)-OH

Diastereotopic

methylene proton

B.

2.48 s 3H -S-CH3 Diagnostic Peak.

Distinct sharp
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singlet.[1][2]

2.00 br s 2H -NH2

Broad,

exchangeable.[1]

[2] Shifts

significantly with

concentration/sal

t form.[2]

C NMR (100 MHz, DMSO-

)
Key validation point: The S-Methyl carbon is significantly upfield compared to O-Methyl.[1]
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Shift (

, ppm)
Type Assignment Notes

143.5 Cq Ar-C1 (Ipso)
Point of attachment to

ethanol chain.[1][2]

138.2 Cq Ar-C3 (C-SMe)

Quaternary carbon

attached to sulfur.[1]

[2]

129.0 CH Ar-C5
Meta to alkyl, ortho to

SMe.[1][2]

125.5 CH Ar-C2
Isolated CH between

substituents.[1][2]

124.8 CH Ar-C6 Para to SMe.[1][2]

123.0 CH Ar-C4 Ortho to SMe.[1][2]

66.8 CH2 -CH2-OH
Methylene carbon.[1]

[2]

58.5 CH CH-NH2
Chiral center methine.

[1][2]

15.8 CH3 -S-CH3

Diagnostic: S-Me

carbon resonates

~15-16 ppm (vs ~55

ppm for O-Me).[1][2]

B. Mass Spectrometry (MS)
Technique: ESI-MS (Positive Mode)[1]

The fragmentation pattern is dominated by the stability of the benzylic cation and the "alpha-

cleavage" characteristic of amino alcohols.[1][2]

Molecular Ion

: m/z 184.08[1]
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Base Peak: m/z 152 or 153.[2]

Mechanism: Loss of the hydroxymethyl group (

, mass 31).[1] The resulting ion

is highly stabilized by resonance.[1][2]

Sulfur Isotope: Look for the

peak (m/z 186) with an intensity of ~4.5% relative to the parent, confirming the presence of
one Sulfur atom (

natural abundance).[1]

Fragmentation Pathway

Parent Ion [M+H]+
m/z 184

Alpha-Cleavage
Loss of CH2OH (-31)

 Primary Fragmentation

Iminium Ion
[Ar-CH=NH2]+

m/z 153

Thio-Tropylium Ion
m/z ~136

 Loss of NH3

Click to download full resolution via product page

Figure 2: Predicted ESI-MS fragmentation pathway showing the characteristic loss of the

hydroxymethyl group.[1][2]
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C. Infrared Spectroscopy (IR)
Technique: ATR-FTIR (Solid)

Wavenumber (

)
Vibration Mode Description

3350 - 3280 N-H / O-H Stretch

Broad band.[1][2] In HCl salts,

this broadens further and shifts

to ~3000

(ammonium).

2920, 2850 C-H Stretch

Aliphatic stretches from the

ethyl chain and S-Me group.[1]

[2]

1590, 1480 C=C Aromatic Ring breathing modes.[2]

1060 C-O Stretch Primary alcohol C-O stretch.[2]

690 - 700 C-S Stretch

Weak band, often obscured,

but characteristic of thioethers.

[1][2]

Quality Control & Stability
When handling 2442565-24-2, researchers must be aware of specific stability issues related to

the thioether moiety.

S-Oxidation: The methylthio group is susceptible to oxidation by air or peroxides to the

sulfoxide (S=O) and sulfone (O=S=O).[1][2]

Detection: Check HPLC for peaks with M+16 (Sulfoxide) or M+32 (Sulfone).[1] In NMR,

the S-Me singlet will shift downfield from 2.5 ppm to ~2.7-3.0 ppm upon oxidation.[1][2]

Hygroscopicity: As an amino alcohol (and particularly as an HCl salt), the compound is

hygroscopic.[2] Store under argon/nitrogen at -20°C.
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Solubility Profile:

Soluble: Water, Methanol, DMSO.[2]

Insoluble: Hexanes, Diethyl Ether (Free base may have slight solubility, Salt is insoluble).

[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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